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Compound of Interest

Compound Name: 2-Ethyl-1-butanol

An In-depth Technical Guide to the Solubility of 2-Ethyl-1-butanol

This technical guide provides a comprehensive overview of the solubility of 2-Ethyl-1-butanol
in water and various organic solvents. Designed for researchers, scientists, and professionals
in drug development, this document consolidates key solubility data, outlines experimental
methodologies for its determination, and visualizes the chemical principles governing its
solubility profile.

Introduction to 2-Ethyl-1-butanol

2-Ethyl-1-butanol (CAS No. 97-95-0) is a six-carbon, branched-chain primary alcohol with the
chemical formula CsH140.[1] Structurally, it consists of a butanol backbone with an ethyl group
at the second carbon.[2] This structure, specifically the presence of a polar hydroxyl (-OH)
group and a nonpolar hexyl hydrocarbon body, dictates its solubility characteristics. The
branching in its structure disrupts crystal packing, resulting in a very low freezing point, which
makes it and its esters useful as plasticizers and lubricants.[3] It is a colorless liquid utilized as
a solvent for oils, resins, and dyes, and as an intermediate in the manufacturing of
pharmaceuticals, perfumes, and flavorings.[1][4]

Solubility Profile of 2-Ethyl-1-butanol

The solubility of 2-Ethyl-1-butanol is a function of its molecular structure, which imparts a dual
nature. The hydroxyl group is hydrophilic and capable of forming hydrogen bonds, while the
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six-carbon alkyl chain is hydrophobic and interacts via van der Waals forces.[2][5] This balance
influences its solubility in both polar and nonpolar media.

Solubility in Water

2-Ethyl-1-butanol is described as slightly or moderately soluble in water.[1][2] The polar
hydroxyl group can form hydrogen bonds with water molecules, facilitating dissolution.
However, the relatively large nonpolar hydrocarbon portion of the molecule limits this solubility.
[2][6] As the length of the carbon chain in alcohols increases, the hydrophobic character
becomes more dominant, leading to decreased water solubility.[6][7]

Solubility in Organic Solvents

2-Ethyl-1-butanol demonstrates high solubility in a wide range of organic solvents. It is
reported to be soluble in alcohol and ether and miscible with most organic solvents.[1][4] Its
solubility is particularly favorable in non-polar solvents like hexane and cyclohexane.[2] This is
due to the favorable van der Waals interactions between the alkyl chain of the alcohol and the
nonpolar solvent molecules.

Quantitative Solubility Data

The following table summarizes the reported quantitative solubility data for 2-Ethyl-1-butanol.

Solubility Temperatur  Reference(s
Solvent Formula Type
Value e )
Water H20 Polar Protic 4 g/L 25°C [41[8]
] Standard
Water H20 Polar Protic 10 g/L [3]
State (25 °C)
] Soluble / N
Alcohol R-OH Polar Protic o Not Specified  [1][8]
Miscible
) Soluble / N
Ether R-O-R Polar Aprotic o Not Specified  [1][8]
Miscible
Most Organic ] o N
Various Miscible Not Specified  [1][4][8]

Solvents
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Note: There is a discrepancy in the reported water solubility, with values ranging from 4 g/L to
10 g/L. This may be due to different experimental conditions or methods. The term "miscible”
implies that the substances are soluble in all proportions.

Experimental Protocol for Solubility Determination

While specific protocols for determining the solubility of 2-Ethyl-1-butanol are not detailed in
the provided search results, a general method for assessing the solubility of a liquid compound
can be described. This procedure is a standard approach used in chemical laboratories.

Obijective: To determine the solubility of a liquid test compound (e.g., 2-Ethyl-1-butanol) in a
given solvent (e.g., water).

Materials:

e Test compound (2-Ethyl-1-butanol)
e Solvent (e.g., deionized water)

o Calibrated pipettes or micropipettes
 Vials or test tubes with closures

» Vortex mixer or magnetic stirrer

o Analytical balance

o Constant temperature bath or shaker
Procedure:

e Preparation: A specific volume of the solvent (e.g., 1.0 mL) is added to a series of test tubes.
The tubes are placed in a constant temperature bath (e.g., set to 25 °C) to equilibrate.

» Addition of Solute: A known, small amount of the liquid solute (2-Ethyl-1-butanol) is added
to the first test tube.[9]
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e Mixing: The test tube is sealed and shaken vigorously (e.g., using a vortex mixer) for a set
period to ensure thorough mixing and facilitate dissolution.[9]

o Observation: The mixture is allowed to stand and is visually inspected for any signs of
insolubility, such as the formation of a separate layer, cloudiness, or droplets.

e Incremental Addition: If the initial amount dissolves completely, subsequent, incremental
additions of the solute are made to the same test tube, with vigorous mixing and observation
after each addition.[9]

e Saturation Point: The process is continued until the saturation point is reached, which is
identified by the persistence of a separate phase (undissolved solute) even after prolonged

mixing.

e Quantification: The total amount of solute added to achieve saturation is recorded. The
solubility is then calculated and typically expressed in units of grams per liter (g/L) or
milligrams per milliliter (mg/mL).

» Confirmation: The experiment should be repeated to ensure the reproducibility of the results.

Visualization of Solubility Principles

The following diagram illustrates the molecular interactions that govern the solubility of 2-Ethyl-
1-butanol in polar and non-polar solvents.

Caption: Solubility mechanism of 2-Ethyl-1-butanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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